N-(3-chlorobenzyl)-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-[1-(2-methoxyacetyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C22H25ClN2O4/c1-28-15-21(26)25-11-9-18(10-12-25)29-20-8-3-2-7-19(20)22(27)24-14-16-5-4-6-17(23)13-16/h2-8,13,18H,9-12,14-15H2,1H3,(H,24,27)
• InChI Key: VPBWPRKVEVXBHW-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC(CC1)OC2=CC=CC=C2C(=O)NCC3=CC(=CC=C3)Cl
• Molecular Formula: C22H25ClN2O4
• Molecular Weight: 416.9 g/mol

Description

N-(3-chlorobenzyl)-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is also known as BMT-047 and belongs to the class of benzamide derivatives.

Mechanism of Action

The mechanism of action of N-(3-chlorobenzyl)-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide is not fully understood. However, it is believed to act on multiple targets in the body, including ion channels, receptors, and enzymes. It has been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. It also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. Additionally, it has been shown to modulate the activity of opioid receptors, which are involved in the regulation of pain.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects in scientific research. In cancer research, it has been shown to inhibit the proliferation of cancer cells and induce apoptosis. Inflammation research has shown that this compound has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Pain research has shown that it has analgesic effects by reducing pain sensitivity. Additionally, it has been found to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N-(3-chlorobenzyl)-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It has also been extensively studied in scientific research, which means that there is a wealth of information available on its properties and potential therapeutic applications. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects on different biological systems. Additionally, its potential therapeutic applications have not been fully explored, which limits its use in certain areas of research.

Future Directions

There are several future directions for the study of N-(3-chlorobenzyl)-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and pain. This could involve studying its effects on different types of cancer cells, as well as exploring its potential as a combination therapy with other anti-cancer drugs. Another direction is to investigate its effects on other biological systems, such as the immune system and the cardiovascular system. Additionally, further studies could be conducted to better understand its mechanism of action and to identify potential side effects and toxicity. Overall, the study of this compound has the potential to lead to the development of new and effective treatments for various diseases.

Synthesis Methods

The synthesis of N-(3-chlorobenzyl)-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide involves the reaction of 3-chlorobenzylamine with 2-hydroxybenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with 1-(methoxyacetyl)-4-piperidone in the presence of a base such as triethylamine to yield the final product.

Scientific Research Applications

N-(3-chlorobenzyl)-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide has been studied for its potential therapeutic properties in various scientific research applications. It has shown promising results in the treatment of cancer, inflammation, and pain. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that this compound has anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Pain research has shown that this compound has analgesic properties by modulating the pain pathway.